Cas no 938465-52-2 (1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide)

• Product Name: 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide
• CAS No: 938465-52-2
• MF: C₁₂H₈ClN₃O
• MW: 245.664421081543
• MDL: MFCD18803692
• CID: 1122300
• PubChem ID: 59198457
• Update Time: 2025-07-20

1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-chloro-5H-Pyrido[4,3-b]indole-4-carboxamide
• VQNXPJGYVJPVIX-UHFFFAOYSA-N
• AK684392
• 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide (ACI)
• 938465-52-2
• AKOS030632055
• W16965
• CS-0062140
• SCHEMBL3607833
• DB-354414
• DS-20097
• 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide

• MDL： MFCD18803692
• Inchi： 1S/C12H8ClN3O/c13-11-9-6-3-1-2-4-8(6)16-10(9)7(5-15-11)12(14)17/h1-5,16H,(H2,14,17)
• InChI Key： VQNXPJGYVJPVIX-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(C3C(N2)=CC=CC=3)C(Cl)=NC=1)N

Computed Properties

• Exact Mass: 245.0355896g/mol
• Monoisotopic Mass: 245.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.8
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines

Additional information on 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide

Comprehensive Overview of 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide (CAS No. 938465-52-2)

1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide (CAS No. 938465-52-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the pyridoindole family, which is known for its diverse biological activities. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting specific enzymes or receptors. The presence of both chloro and carboxamide functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide features a fused pyridine-indole core, which is a common motif in many bioactive molecules. This structural feature is often associated with interactions with biological targets, such as kinases or G-protein-coupled receptors (GPCRs). Recent studies have explored its potential as a scaffold for designing novel therapeutics, particularly in oncology and neurology. The compound's CAS No. 938465-52-2 is frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

In the context of current research trends, 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide is being investigated for its role in small molecule drug development. With the rise of personalized medicine and targeted therapies, compounds like this are critical for developing precision drugs. Its pyrido[4,3-b]indole backbone is also being studied for its potential in modulating protein-protein interactions, a hot topic in drug discovery. Researchers are leveraging computational tools, such as molecular docking and QSAR modeling, to predict its binding affinities and optimize its pharmacological properties.

Another area of interest is the compound's potential in central nervous system (CNS) disorders. Given the structural similarity to other CNS-active molecules, 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide could be a candidate for treating neurodegenerative diseases. This aligns with the increasing demand for novel therapies for conditions like Alzheimer's and Parkinson's disease. The compound's carboxamide group may also contribute to its bioavailability, a key factor in CNS drug development.

From a synthetic chemistry perspective, the preparation of 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide involves multi-step reactions, often starting from commercially available indole derivatives. Optimizing the yield and purity of this compound is a focus for chemists, especially given its potential as a building block for more complex molecules. The CAS No. 938465-52-2 is frequently referenced in patents and research papers, highlighting its industrial relevance.

Environmental and safety considerations are also important when working with 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide. While it is not classified as a hazardous material, proper handling and disposal protocols should be followed to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In summary, 1-Chloro-5H-pyrido[4,3-b]indole-4-carboxamide (CAS No. 938465-52-2) is a promising compound with broad applications in drug discovery and synthetic chemistry. Its unique pyridoindole structure and functional groups make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to investigate its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.